Cas no 1448077-99-3 (4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide)

• Product Name: 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide
• CAS No: 1448077-99-3
• MF: C₁₇H₁₉FN₂O₃S₂
• MW: 382.472765207291
• CID: 6206072
• PubChem ID: 71808836
• Update Time: 2025-10-12

4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide
• 4-(4-fluorophenyl)sulfonyl-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• 4-(4-fluorobenzenesulfonyl)-N-[(thiophen-2-yl)methyl]piperidine-1-carboxamide
• 4-((4-fluorophenyl)sulfonyl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• AKOS024563735
• 1448077-99-3
• F6441-3086

• Inchi： 1S/C17H19FN2O3S2/c18-13-3-5-15(6-4-13)25(22,23)16-7-9-20(10-8-16)17(21)19-12-14-2-1-11-24-14/h1-6,11,16H,7-10,12H2,(H,19,21)
• InChI Key： AUDHNVGRJYNAFJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(NCC2=CC=CS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 382.08211298g/mol
• Monoisotopic Mass: 382.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide

Introduction to 4-(4-Fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide (CAS No. 1448077-99-3)

4-(4-Fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide, with the CAS number 1448077-99-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl piperidine carboxamides, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.

The molecular structure of 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide is characterized by a central piperidine ring linked to a thiophene moiety and a 4-fluorobenzene sulfonyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide has shown promise in cancer research. A 2022 study in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest, as well as to inhibit angiogenesis and metastasis.

The pharmacokinetic properties of 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide have also been investigated. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

The synthesis of 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide involves several steps, including the formation of the piperidine ring, introduction of the thiophene moiety, and attachment of the 4-fluorobenzene sulfonyl group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, a one-pot synthesis method using microwave-assisted conditions has been shown to improve yield and reduce reaction time.

The potential applications of 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide extend beyond inflammation and cancer. Ongoing research is exploring its use in neurodegenerative diseases, where it may help mitigate neuroinflammation and protect against neuronal damage. Preliminary studies suggest that this compound can cross the blood-brain barrier, making it a promising candidate for central nervous system disorders.

In conclusion, 4-(4-fluorobenzenesulfonyl)-N-(thiophen-2-yl)methylpiperidine-1-carboxamide (CAS No. 1448077-99-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further solidifying its importance in medicinal chemistry.